Cas no 216319-90-3 (Boc-L-Val-nitrile)

• Product Name: Boc-L-Val-nitrile
• CAS No: 216319-90-3
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 66944
• PubChem ID: 40153899
• Update Time: 2025-04-18

Boc-L-Val-nitrile Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (1-cyano-2-methylpropyl)carbamate
• BOC-VAL-NITRILE
• Carbamic acid, N-[(1S)-1-cyano-2-methylpropyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(1S)-1-cyano-2-methylpropyl]carbamate
• Boc-L-Val-nitrile
• N-tert-butyloxycarbonyl valine nitrile
• N-[(1S)-1-Cyano-2-methylpropyl]-carbamic acid 1,1-dimethylethyl ester
• (S)-tert-butyl 1-cyano-2-methylpropylcarbamate
• AKOS005146123
• A4646
• EN300-6202240
• DTXSID70654034
• tert-butyl (S)-(1-cyano-2-methylpropyl)carbamate
• CS-0272012
• AKOS015855228
• (S)-tert-Butyl(1-cyano-2-methylpropyl)carbamate
• tert-Butyl [(1S)-1-cyano-2-methylpropyl]carbamate
• 216319-90-3
• Carbamic acid, [(1S)-1-cyano-2-methylpropyl]-, 1,1-dimethylethyl ester

• MDL： MFCD03094751
• Inchi： 1S/C10H18N2O2/c1-7(2)8(6-11)12-9(13)14-10(3,4)5/h7-8H,1-5H3,(H,12,13)/t8-/m1/s1
• InChI Key： HWOVCNHAYAEVSJ-MRVPVSSYSA-N
• SMILES： O(C(N[C@H](C#N)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 198.13700
• Monoisotopic Mass: 198.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2
• XLogP3: 2.1

Experimental Properties

• Density: 0.990
• Boiling Point: 303 ºC
• Flash Point: 137 ºC
• Refractive Index: 1.
• PSA: 62.12000
• LogP: 2.45018

Boc-L-Val-nitrile Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives